Cas no 56562-67-5 (Pyridinium, 1-[(3-phenoxyphenyl)methyl]-, chloride)

Pyridinium, 1-[(3-phenoxyphenyl)methyl]-, chloride structure
56562-67-5 structure
Product Name:Pyridinium, 1-[(3-phenoxyphenyl)methyl]-, chloride
CAS No:56562-67-5
MF:C18H16ClNO
MW:297.778743743896
CID:348514
PubChem ID:21522961
Update Time:2025-04-19

Pyridinium, 1-[(3-phenoxyphenyl)methyl]-, chloride Chemical and Physical Properties

Names and Identifiers

    • Pyridinium, 1-[(3-phenoxyphenyl)methyl]-, chloride
    • 1-[(3-phenoxyphenyl)methyl]pyridin-1-ium,chloride
    • DTXSID30615545
    • 56562-67-5
    • 1-[(3-Phenoxyphenyl)methyl]pyridin-1-ium chloride
    • 3-phenoxybenzyl pyridinium chloride
    • SCHEMBL11784304
    • XNICSRPFAIGZAB-UHFFFAOYSA-M
    • Inchi: 1S/C18H16NO.ClH/c1-3-9-17(10-4-1)20-18-11-7-8-16(14-18)15-19-12-5-2-6-13-19;/h1-14H,15H2;1H/q+1;/p-1
    • InChI Key: XNICSRPFAIGZAB-UHFFFAOYSA-M
    • SMILES: [Cl-].O(C1C=CC=CC=1)C1=CC=CC(=C1)C[N+]1C=CC=CC=1

Computed Properties

  • Exact Mass: 280.9669
  • Monoisotopic Mass: 297.0920418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 269
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 13.1Ų

Experimental Properties

  • PSA: 13.11
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